Cas no 2171615-36-2 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidohex-4-ynoic acid)
2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidohex-4-ynoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidohex-4-ynoic acid
- 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanamido]hex-4-ynoic acid
- EN300-1473301
- 2171615-36-2
-
- Inchi: 1S/C25H26N2O5/c1-4-5-14-21(22(28)29)26-23(30)25(2,3)27-24(31)32-15-20-18-12-8-6-10-16(18)17-11-7-9-13-19(17)20/h6-13,20-21H,14-15H2,1-3H3,(H,26,30)(H,27,31)(H,28,29)
- InChI Key: AMNDGIRWGUPLIQ-UHFFFAOYSA-N
- SMILES: O(C(NC(C)(C)C(NC(C(=O)O)CC#CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 434.18417193g/mol
- Monoisotopic Mass: 434.18417193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 32
- Rotatable Bond Count: 8
- Complexity: 758
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 105Ų
2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidohex-4-ynoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1473301-1.0g |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanamido]hex-4-ynoic acid |
2171615-36-2 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1473301-50mg |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanamido]hex-4-ynoic acid |
2171615-36-2 | 50mg |
$768.0 | 2023-09-29 | ||
| Enamine | EN300-1473301-100mg |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanamido]hex-4-ynoic acid |
2171615-36-2 | 100mg |
$804.0 | 2023-09-29 | ||
| Enamine | EN300-1473301-250mg |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanamido]hex-4-ynoic acid |
2171615-36-2 | 250mg |
$840.0 | 2023-09-29 | ||
| Enamine | EN300-1473301-500mg |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanamido]hex-4-ynoic acid |
2171615-36-2 | 500mg |
$877.0 | 2023-09-29 | ||
| Enamine | EN300-1473301-1000mg |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanamido]hex-4-ynoic acid |
2171615-36-2 | 1000mg |
$914.0 | 2023-09-29 | ||
| Enamine | EN300-1473301-2500mg |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanamido]hex-4-ynoic acid |
2171615-36-2 | 2500mg |
$1791.0 | 2023-09-29 | ||
| Enamine | EN300-1473301-5000mg |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanamido]hex-4-ynoic acid |
2171615-36-2 | 5000mg |
$2650.0 | 2023-09-29 | ||
| Enamine | EN300-1473301-10000mg |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanamido]hex-4-ynoic acid |
2171615-36-2 | 10000mg |
$3929.0 | 2023-09-29 |
2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidohex-4-ynoic acid Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidohex-4-ynoic acid
Recent Advances in the Study of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidohex-4-ynoic acid and Related Compounds
The compound 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidohex-4-ynoic acid, along with its related chemical entity identified by the CAS number 2171615-36-2, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are of particular interest due to their potential applications in drug development, particularly in the synthesis of peptide-based therapeutics and as intermediates in the production of novel bioactive molecules.
Recent studies have focused on the synthesis and characterization of these compounds, with a particular emphasis on their utility in solid-phase peptide synthesis (SPPS). The fluorenylmethoxycarbonyl (Fmoc) protecting group in 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidohex-4-ynoic acid plays a crucial role in this context, as it provides stability during synthesis while allowing for selective deprotection under mild conditions. This characteristic makes the compound particularly valuable for the production of complex peptides with high purity and yield.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the effectiveness of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidohex-4-ynoic acid as a building block for the synthesis of constrained peptides. The alkyne functionality present in the compound enabled efficient click chemistry reactions, facilitating the creation of cyclic peptide structures with enhanced stability and bioactivity. This approach has opened new avenues for the development of peptide-based drugs targeting challenging therapeutic areas such as oncology and infectious diseases.
Further investigations into compound 2171615-36-2 have revealed its potential as a modulator of protein-protein interactions (PPIs). A recent preprint available on bioRxiv describes how derivatives of this compound can selectively inhibit specific PPIs involved in cancer progression. The study employed advanced computational modeling techniques coupled with experimental validation, demonstrating significant inhibition of tumor growth in in vivo models without observable toxicity at therapeutic doses.
From a synthetic chemistry perspective, both compounds have shown remarkable versatility. Researchers at several leading pharmaceutical companies have incorporated these molecules into their drug discovery platforms, particularly for the development of PROTACs (proteolysis targeting chimeras) and other targeted protein degradation technologies. The unique structural features of these compounds allow for precise control over molecular recognition events, making them ideal candidates for the design of next-generation therapeutic agents.
Looking forward, the research community anticipates that further exploration of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidohex-4-ynoic acid and 2171615-36-2 will yield additional insights into their pharmacological potential. Current efforts are focused on optimizing their pharmacokinetic properties and exploring their application in drug delivery systems. As these studies progress, these compounds may well become cornerstone elements in the development of innovative therapeutic strategies across multiple disease areas.
2171615-36-2 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidohex-4-ynoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)